N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C20H26N2O5S/c1-14(2)22-28(24,25)17-9-5-15(6-10-17)7-12-20(23)21-16-8-11-18(26-3)19(13-16)27-4/h5-6,8-11,13-14,22H,7,12H2,1-4H3,(H,21,23)
• InChI Key: KSAXYTBYKCASHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide, also known as DIPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DIPPA is a synthetic compound that was first synthesized in the early 2000s and has since been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in the progression of various diseases. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in the progression of cancer and other diseases.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cell growth and induce cell death in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in the lab, and it has a high degree of purity. However, one limitation of using this compound in lab experiments is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide. One area of research is in the development of new drugs that are based on the structure of this compound. Another area of research is in the study of the mechanism of action of this compound and its effects on various diseases. Additionally, there is potential for the use of this compound in combination with other drugs to enhance their therapeutic effects.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide can be synthesized using a multi-step synthetic process that involves the reaction of various chemicals. The synthesis process involves the reaction of 3,4-dimethoxybenzaldehyde with isopropylamine to form an imine intermediate. The imine intermediate is then reacted with 4-(methylsulfonyl)phenylboronic acid to form the desired product, this compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-3-(4-(N-isopropylsulfamoyl)phenyl)propanamide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the development of new drugs. This compound has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.